Cas no 2138160-55-9 (Benzeneacetamide, N,3-dimethyl-α-oxo-)
Benzeneacetamide, N,3-dimethyl-α-oxo- Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-2-(3-methylphenyl)-2-oxoacetamide
- Benzeneacetamide, N,3-dimethyl-α-oxo-
-
- Inchi: 1S/C10H11NO2/c1-7-4-3-5-8(6-7)9(12)10(13)11-2/h3-6H,1-2H3,(H,11,13)
- InChI Key: QMINNVKYIFDLPN-UHFFFAOYSA-N
- SMILES: O=C(C(NC)=O)C1C=CC=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- XLogP3: 2
- Topological Polar Surface Area: 46.2
Benzeneacetamide, N,3-dimethyl-α-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-768361-0.05g |
N-methyl-2-(3-methylphenyl)-2-oxoacetamide |
2138160-55-9 | 95.0% | 0.05g |
$1272.0 | 2025-02-22 | |
| Enamine | EN300-768361-0.1g |
N-methyl-2-(3-methylphenyl)-2-oxoacetamide |
2138160-55-9 | 95.0% | 0.1g |
$1332.0 | 2025-02-22 | |
| Enamine | EN300-768361-0.25g |
N-methyl-2-(3-methylphenyl)-2-oxoacetamide |
2138160-55-9 | 95.0% | 0.25g |
$1393.0 | 2025-02-22 | |
| Enamine | EN300-768361-0.5g |
N-methyl-2-(3-methylphenyl)-2-oxoacetamide |
2138160-55-9 | 95.0% | 0.5g |
$1453.0 | 2025-02-22 | |
| Enamine | EN300-768361-1.0g |
N-methyl-2-(3-methylphenyl)-2-oxoacetamide |
2138160-55-9 | 95.0% | 1.0g |
$1515.0 | 2025-02-22 | |
| Enamine | EN300-768361-2.5g |
N-methyl-2-(3-methylphenyl)-2-oxoacetamide |
2138160-55-9 | 95.0% | 2.5g |
$2969.0 | 2025-02-22 | |
| Enamine | EN300-768361-5.0g |
N-methyl-2-(3-methylphenyl)-2-oxoacetamide |
2138160-55-9 | 95.0% | 5.0g |
$4391.0 | 2025-02-22 | |
| Enamine | EN300-768361-10.0g |
N-methyl-2-(3-methylphenyl)-2-oxoacetamide |
2138160-55-9 | 95.0% | 10.0g |
$6512.0 | 2025-02-22 |
Benzeneacetamide, N,3-dimethyl-α-oxo- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Benzeneacetamide, N,3-dimethyl-α-oxo-
Introduction to Benzeneacetamide, N,3-dimethyl-α-oxo- (CAS No. 2138160-55-9)
Benzeneacetamide, N,3-dimethyl-α-oxo- (CAS No. 2138160-55-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, has been the subject of extensive studies due to its potential applications in drug synthesis and biological interactions. The molecular formula and structural properties of this compound make it a promising candidate for further exploration in medicinal chemistry.
The compound is formally known as Benzeneacetamide, N,3-dimethyl-α-oxo-, which highlights its chemical composition and functional groups. The presence of a benzene ring coupled with an acetamide moiety, along with the dimethyl substitution at the α-oxo position, contributes to its distinct chemical behavior and reactivity. These structural features are crucial in determining its interactions with biological targets and its potential role in therapeutic applications.
In recent years, the pharmaceutical industry has seen a surge in interest for compounds that exhibit modulatory effects on various biological pathways. Benzeneacetamide, N,3-dimethyl-α-oxo- has been studied for its potential to interact with enzymes and receptors involved in metabolic processes and signal transduction. Preliminary studies suggest that this compound may have inhibitory effects on certain enzymes, making it a valuable scaffold for developing novel therapeutic agents.
One of the most intriguing aspects of this compound is its role in drug discovery. The structural framework of Benzeneacetamide, N,3-dimethyl-α-oxo-, with its aromatic ring and amide functionalities, provides a versatile platform for chemical modifications. Researchers have been exploring various derivatives of this compound to enhance its pharmacological properties. For instance, modifications at the dimethyl group or the α-oxo position could lead to improved solubility, bioavailability, or target specificity.
The synthesis of Benzeneacetamide, N,3-dimethyl-α-oxo-, involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity of the final product. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and protection-deprotection strategies to manipulate the reactive sites on the molecule effectively.
Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Benzeneacetamide, N,3-dimethyl-α-oxo-. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets at the atomic level. These insights are crucial for designing experiments and optimizing synthetic routes to enhance its therapeutic potential.
The pharmacological profile of Benzeneacetamide, N,3-dimethyl-α-oxo-, is still under investigation. However, early studies have shown promising results in terms of its ability to modulate certain enzymatic activities. For example, it has been observed to inhibit specific proteases that are involved in inflammatory pathways. This suggests that this compound could be a valuable tool for developing treatments against inflammatory diseases.
In addition to its pharmacological potential, Benzeneacetamide, N,3-dimethyl-α-oxo-, has also been explored for its role in chemical biology research. Its unique structure makes it a useful probe for studying enzyme mechanisms and substrate recognition. By using this compound as a tool compound, researchers can gain deeper insights into how enzymes function and how they can be targeted for therapeutic purposes.
The future prospects of Benzeneacetamide, N,3-dimethyl-α-oxo-, are promising as more research unfolds. Ongoing studies aim to elucidate its mechanism of action and identify new therapeutic applications. Collaborative efforts between synthetic chemists、pharmacologists、and biologists are essential to translate these findings into tangible benefits for patients.
In conclusion, Benzeneacetamide,N,3-dimethyl-\alpha\)-oxo-(CAS No.2138160\55\9) is a fascinating compound with significant potential in pharmaceutical research.Its unique structure,combined with preliminary evidence of biological activity,makes it a compelling candidate for further exploration.As research continues,this compound is likely to play an important role in the development of new drugs and therapeutic strategies.
2138160-55-9 (Benzeneacetamide, N,3-dimethyl-α-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)